Cas no 59785-18-1 (2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid - N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[(1E)-2-{[(1Z)-2-{[(4-amino-2-methylpyrimidin-5-yl)methyl](formyl)amino}-1-(2-hydroxyethyl)prop-1-en-1-yl]disulfanyl}-4-hydroxy-1-methylbut-1-en-1-yl]f)

• Product Name: 2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid - N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[(1E)-2-{[(1Z)-2-{[(4-amino-2-methylpyrimidin-5-yl)methyl](formyl)amino}-1-(2-hydroxyethyl)prop-1-en-1-yl]disulfanyl}-4-hydroxy-1-methylbut-1-en-1-yl]f
• CAS No: 59785-18-1
• MF: C₂₉H₃₈N₁₀O₈S₂
• MW: 718.804222583771
• CID: 1617218
• PubChem ID: 3085167
• Update Time: 2025-04-21

2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid - N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[(1E)-2-{[(1Z)-2-{[(4-amino-2-methylpyrimidin-5-yl)methyl](formyl)amino}-1-(2-hydroxyethyl)prop-1-en-1-yl]disulfanyl}-4-hydroxy-1-methylbut-1-en-1-yl]f Chemical and Physical Properties

Names and Identifiers

• 2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid - N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[(1E)-2-{[(1Z)-2-{[(4-amino-2-methylpyrimidin-5-yl)methyl](formyl)amino}-1-(2-hydroxyethyl)prop-1-en-1-yl]disulfanyl}-4-hydroxy-1-methylbut-1-en-1-yl]f
• LogP
• 2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid - N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[(1E)-2-{[(1Z)-2-{[(4-amino-2-methylpyrimidin-5-yl)methyl](formyl)amino}-1-(2-hydroxyethyl)prop-
• Thiaminedisulfide monoorotate
• N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[(Z)-3-[[(E)-2-[(4-amino-2-methylpyrimidin-5-yl)methyl-formylamino]-5-hydroxypent-2-en-3-yl]disulfanyl]-5-hydroxypent-2-en-2-yl]formamide;2,4-dioxo-1H-pyrimidine-6-carboxylic acid
• Thiooratin
• 59785-18-1

• Inchi： 1S/C24H34N8O4S2.C5H4N2O4/c1-15(31(13-35)11-19-9-27-17(3)29-23(19)25)21(5-7-33)37-38-22(6-8-34)16(2)32(14-36)12-20-10-28-18(4)30-24(20)26;8-3-1-2(4(9)10)6-5(11)7-3/h9-10,13-14,33-34H,5-8,11-12H2,1-4H3,(H2,25,27,29)(H2,26,28,30);1H,(H,9,10)(H2,6,7,8,11)/b21-15-,22-16+;
• InChI Key： LIYFBDGGGCTZEW-NHBDOSFLSA-N
• SMILES： S(/C(/CCO)=C(/C)\N(C=O)CC1=CN=C(C)N=C1N)S/C(/CCO)=C(\C)/N(C=O)CC1=CN=C(C)N=C1N.O=C1NC(C=C(C(=O)O)N1)=O

Computed Properties

• Exact Mass: 718.232
• Monoisotopic Mass: 718.232
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 49
• Rotatable Bond Count: 14
• Complexity: 1030
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 331A^2

Experimental Properties

• Boiling Point: 886.1°C at 760 mmHg
• Flash Point: 489.7°C